Cas no 1248449-47-9 (4-{(2-bromocyclohexyl)oxymethyl}oxane)

• Product Name: 4-{(2-bromocyclohexyl)oxymethyl}oxane
• CAS No: 1248449-47-9
• MF: C₁₂H₂₁BrO₂
• MW: 277.19794344902
• CID: 5705452
• PubChem ID: 62383846
• Update Time: 2025-07-02

4-{(2-bromocyclohexyl)oxymethyl}oxane Chemical and Physical Properties

Names and Identifiers

• EN300-1134500
• 1248449-47-9
• 4-{[(2-bromocyclohexyl)oxy]methyl}oxane
• 4-(((2-Bromocyclohexyl)oxy)methyl)tetrahydro-2h-pyran
• CS-0266050
• AKOS011670570
• 4-([(2-BROMOCYCLOHEXYL)OXY]METHYL)OXANE
• 2H-Pyran, 4-[[(2-bromocyclohexyl)oxy]methyl]tetrahydro-
• 4-{(2-bromocyclohexyl)oxymethyl}oxane

• Inchi： 1S/C12H21BrO2/c13-11-3-1-2-4-12(11)15-9-10-5-7-14-8-6-10/h10-12H,1-9H2
• InChI Key： SJAOPTOZUWNOBT-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1OCC1CCOCC1

Computed Properties

• Exact Mass: 276.07249g/mol
• Monoisotopic Mass: 276.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 334.1±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 4-{(2-bromocyclohexyl)oxymethyl}oxane

Professional Introduction to Compound with CAS No. 1248449-47-9 and Product Name: 4-{(2-bromocyclohexyl)oxymethyl}oxane

The compound identified by the CAS number 1248449-47-9 and the product name 4-{(2-bromocyclohexyl)oxymethyl}oxane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular architecture of this compound, featuring a cyclohexyl group substituted with a bromine atom and an oxymethyl moiety linked to an oxane ring, positions it as a versatile intermediate in synthetic organic chemistry and a candidate for further exploration in therapeutic contexts.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that can serve as scaffolds for drug discovery. The structural features of 4-{(2-bromocyclohexyl)oxymethyl}oxane make it an attractive candidate for such applications. The presence of a bromine atom in the cyclohexyl ring provides a reactive site for further functionalization, enabling chemists to modify the molecule in various ways to tailor its pharmacological properties. This flexibility is particularly valuable in the design of molecules that require specific interactions with biological targets, such as enzymes or receptors.

The oxane ring, a six-membered ether-containing heterocycle, contributes to the compound's stability and solubility characteristics. These properties are crucial for ensuring that the compound can be effectively formulated into pharmaceutical products. Additionally, the oxymethyl group introduces a polar functional handle that can enhance binding affinity or modulate metabolic stability, depending on the overall molecular design. Such features are often exploited in the development of novel therapeutics where precise control over molecular interactions is essential.

Recent research in medicinal chemistry has highlighted the importance of structural diversity in drug discovery programs. Compounds like 4-{(2-bromocyclohexyl)oxymethyl}oxane offer a rich palette of structural motifs that can be combined to create new pharmacophores. For instance, studies have shown that cyclohexyl derivatives can exhibit favorable pharmacokinetic profiles due to their ability to navigate biological membranes efficiently. The bromine substituent further enhances this potential by allowing for selective modifications through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

The oxane ring itself has been explored in various contexts due to its ability to mimic more complex carbohydrate structures while maintaining greater synthetic accessibility. This has made it a valuable component in designing molecules that mimic natural products or bioactive peptides. In particular, the oxymethyl group can serve as a linker or side chain that influences both the conformational dynamics and electronic properties of the molecule. These characteristics are particularly relevant when designing molecules intended to interact with proteins or nucleic acids.

In clinical research, compounds with structural similarities to 4-{(2-bromocyclohexyl)oxymethyl}oxane have been investigated for their potential therapeutic effects. While this specific compound may not yet have entered clinical trials, related derivatives have shown promise in preclinical studies as inhibitors or modulators of various biological pathways. The ability to modify key functional groups while retaining core structural elements allows researchers to fine-tune activity profiles and minimize off-target effects. This iterative approach is central to modern drug development strategies.

The synthesis of 4-{(2-bromocyclohexyl)oxymethyl}oxane presents an interesting challenge from a chemical standpoint. The introduction of both bromine and oxygen-containing functional groups necessitates careful control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to construct such complex molecules with high precision, thanks to techniques like palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation processes. These methods have significantly improved the efficiency and scalability of producing advanced intermediates like this one.

The versatility of 4-{(2-bromocyclohexyl)oxymethyl}oxane extends beyond its use as a building block for drug candidates. It also serves as a valuable tool in chemical biology studies, where researchers aim to probe biological mechanisms by introducing structurally unique compounds into cellular systems. By monitoring the interactions of this compound with biological targets, scientists can gain insights into disease pathways and identify new therapeutic opportunities. Such studies often rely on high-throughput screening platforms that can rapidly assess the activity of large libraries of compounds.

Looking ahead, the continued exploration of compounds like 4-{(2-bromocyclohexyl)oxymethyl}oxane is likely to yield significant advancements in both academia and industry. The integration of computational chemistry tools with experimental methods has accelerated the pace at which new molecules can be designed and evaluated. As computational power increases and machine learning algorithms become more sophisticated, researchers will be able to predict properties and optimize structures with unprecedented accuracy.

This progress underscores the importance of maintaining robust research programs focused on fundamental chemical discoveries. The development of new synthetic strategies and methodologies remains critical for enabling future breakthroughs in medicinal chemistry. Compounds such as 4-{(2-bromocyclohexyl)oxymethyl}oxane, with their unique structural features and synthetic accessibility, will continue to play a pivotal role in these efforts.